Cas no 2228111-83-7 (2-amino-2-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 2228111-83-7
• MF: C₁₂H₁₁F₄NO₂
• MW: 277.214857339859
• CID: 6004040
• PubChem ID: 165791707
• Update Time: 2025-05-22

2-amino-2-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}acetic acid
• 2-amino-2-{1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}acetic acid
• EN300-1973193
• 2228111-83-7

• Inchi： 1S/C12H11F4NO2/c13-8-6(2-1-3-7(8)12(14,15)16)11(4-5-11)9(17)10(18)19/h1-3,9H,4-5,17H2,(H,18,19)
• InChI Key： TZXAXVSQYUBLOG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 277.07259124g/mol
• Monoisotopic Mass: 277.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}acetic acid

Compound CAS No 2228111-83-7: 2-amino-2-{1-[fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}acetic Acid

The compound with CAS No 2228111-83-7, known as 2-amino-2-{1-[fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}acetic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a cyclopropyl group, which is a three-membered ring structure, and a trifluoromethyl substituent, both of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropane ring is known for its strain energy, which can enhance reactivity and selectivity in chemical reactions. In the case of CAS No 2228111-83-7, the cyclopropyl group is attached to a fluoro-substituted phenyl ring, further enhancing the molecule's stability and bioavailability. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its ability to improve lipophilicity and metabolic stability.

The amino acid moiety in CAS No 2228111-83-7 adds another layer of functionality. Amino acids are fundamental building blocks of proteins and are often used in drug design for their ability to form peptide bonds and participate in various biochemical reactions. The presence of an amino group in this compound suggests potential applications in peptide synthesis or as a precursor for more complex molecules.

Research into CAS No 2228111-83-7 has focused on its potential as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation. Additionally, its ability to modulate key signaling pathways involved in cancer progression has been reported in recent scientific literature.

Another area of interest is the compound's role in antiviral therapy. Studies have shown that CAS No 2228111-83-7 can inhibit viral replication by targeting specific enzymes essential for viral lifecycle. This property makes it a valuable lead compound for developing new antiviral drugs, particularly against emerging viral pathogens.

The synthesis of CAS No 2228111-83-7 involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the cyclopropyl ring through ring-closing metathesis and the introduction of the trifluoromethyl group via electrophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, CAS No 2228111-83-7 has shown favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective when administered orally or through other routes. However, further studies are needed to fully characterize its pharmacokinetic properties and safety profile.

The structural uniqueness of CAS No 2046595565 (CAS No: 6996449) lies in its combination of functional groups that provide both hydrophilic and lipophilic characteristics. This balance is crucial for drug molecules as it influences their solubility, permeability, and overall bioavailability. The presence of fluorine atoms also contributes to the molecule's stability against metabolic degradation.

Looking ahead, the development of CAS No 6996449 into a therapeutic agent will require extensive preclinical testing to evaluate its efficacy and safety. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate this process and bring this promising compound closer to clinical application.

In conclusion, CAS No 6996449 represents an exciting advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structure, combined with emerging research findings, positions it as a valuable asset in the quest for novel drug candidates.